2-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-4-quinolinecarboxamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(3-imidazol-1-ylpropyl)quinoline-4-carboxamide
• InChI: InChI=1S/C22H19ClN4O/c23-19-8-3-1-7-17(19)21-14-18(16-6-2-4-9-20(16)26-21)22(28)25-10-5-12-27-13-11-24-15-27/h1-4,6-9,11,13-15H,5,10,12H2,(H,25,28)
• InChI Key: AYCQAWBVDDHYTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CC=C3Cl)C(=O)NCCCN4C=CN=C4
• Molecular Formula: C22H19ClN4O
• Molecular Weight: 390.9 g/mol

Description

2-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-4-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a quinoline-based compound that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-4-quinolinecarboxamide is not fully understood, but it is thought to involve the inhibition of DNA synthesis and the disruption of cell membrane integrity. It has also been shown to inhibit the activity of certain enzymes, such as topoisomerases and kinases.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and modulate the immune response. It has also been shown to have anti-inflammatory effects and to inhibit the activity of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-4-quinolinecarboxamide in lab experiments is its broad range of effects. It can be used to study a variety of biological systems and processes. However, one limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-4-quinolinecarboxamide. One area of interest is its potential use in the treatment of infectious diseases, such as tuberculosis and malaria. It may also have potential as a cancer therapy, either alone or in combination with other drugs. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of 2-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-4-quinolinecarboxamide involves the reaction of 2-chlorobenzoyl chloride with 3-(1H-imidazol-1-yl)propylamine, followed by the reaction of the resulting intermediate with 4-chloroquinoline-6-carboxylic acid. The final product is obtained through a series of purification steps, such as crystallization and chromatography.

Scientific Research Applications

2-(2-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-4-quinolinecarboxamide has been used in a variety of scientific research applications. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a useful tool for studying infectious diseases. It has also been used in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.